Cas no 923002-04-4 (5-Hexen-2-one, 1-[(3,5-dimethylphenyl)sulfonyl]-)

• Product Name: 5-Hexen-2-one, 1-[(3,5-dimethylphenyl)sulfonyl]-
• CAS No: 923002-04-4
• MF: C₁₄H₁₈O₃S
• MW: 266.355923175812
• CID: 739126
• PubChem ID: 71446080
• Update Time: 2025-04-19

5-Hexen-2-one, 1-[(3,5-dimethylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-2-one, 1-[(3,5-dimethylphenyl)sulfonyl]-
• 1-(3,5-dimethylphenyl)sulfonylhex-5-en-2-one
• 923002-04-4
• DTXSID80854588
• 1-(3,5-Dimethylbenzene-1-sulfonyl)hex-5-en-2-one

• Inchi： 1S/C14H18O3S/c1-4-5-6-13(15)10-18(16,17)14-8-11(2)7-12(3)9-14/h4,7-9H,1,5-6,10H2,2-3H3
• InChI Key： WWGYNVQADRKMKQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=C(C)C=1)(CC(CCC=C)=O)(=O)=O

Computed Properties

• Exact Mass: 266.09766561g/mol
• Monoisotopic Mass: 266.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.6Ų